Cas no 1806905-17-8 (2-Cyano-4-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride)

2-Cyano-4-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride is a specialized sulfonyl chloride derivative with a pyridine core, featuring a cyano group, difluoromethyl substituent, and methoxy functionality. This compound is primarily valued for its reactivity as a sulfonylation reagent, enabling the introduction of the sulfonyl group into target molecules under controlled conditions. The presence of electron-withdrawing groups enhances its electrophilic character, making it useful in synthetic organic chemistry, particularly in the preparation of sulfonamides or sulfonate esters. Its structural features, including the difluoromethyl group, may also contribute to unique physicochemical properties, potentially benefiting applications in agrochemical or pharmaceutical intermediate synthesis. The compound requires careful handling due to its moisture sensitivity.

2-Cyano-4-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride structure

1806905-17-8 structure

Product Name:2-Cyano-4-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride

CAS No:1806905-17-8

MF:C₈H₅ClF₂N₂O₃S

MW:282.651706457138

CID:4878133

Update Time:2025-06-08

2-Cyano-4-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride
- Inchi： 1S/C8H5ClF2N2O3S/c1-16-7-4(8(10)11)2-6(17(9,14)15)13-5(7)3-12/h2,8H,1H3
- InChI Key： RYMJZUUFYIRDJS-UHFFFAOYSA-N
- SMILES： ClS(C1C=C(C(F)F)C(=C(C#N)N=1)OC)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 416
XLogP3: 1.9
Topological Polar Surface Area: 88.4

2-Cyano-4-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029039845-250mg	2-Cyano-4-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride	1806905-17-8	95%	250mg	$950.60	2022-03-31
Alichem	A029039845-500mg	2-Cyano-4-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride	1806905-17-8	95%	500mg	$1,735.55	2022-03-31
Alichem	A029039845-1g	2-Cyano-4-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride	1806905-17-8	95%	1g	$2,779.20	2022-03-31

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Additional information on 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride

Comprehensive Overview of 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride (CAS No. 1806905-17-8)

The chemical compound 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride (CAS No. 1806905-17-8) is a highly specialized intermediate widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, difluoromethyl moiety, and sulfonyl chloride functionality, makes it a versatile building block for synthesizing bioactive molecules. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing frequently searched queries such as "sulfonyl chloride derivatives in drug discovery" and "fluorinated pyridine applications."

In recent years, the demand for fluorinated heterocycles like 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride has surged due to their role in enhancing metabolic stability and bioavailability in drug candidates. Researchers often explore its reactivity in nucleophilic substitution reactions, a topic trending in forums discussing "advanced synthetic methodologies for sulfonamides." The compound's electron-withdrawing cyano group further amplifies its utility in designing kinase inhibitors, aligning with the growing interest in "targeted cancer therapies."

From an industrial perspective, CAS 1806905-17-8 is pivotal in developing crop protection agents, reflecting the agrochemical sector's focus on "sustainable pest control solutions." Its difluoromethyl group contributes to the lipophilicity of derivatives, a key factor in optimizing pesticide efficacy—a subject frequently queried as "role of fluorine in agrochemicals." Analytical techniques such as HPLC and NMR are commonly employed to characterize this compound, addressing laboratory professionals' searches for "pyridine sulfonyl chloride purity analysis."

Environmental and regulatory considerations also shape discussions around 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride. While not classified as hazardous under standard guidelines, its handling requires adherence to Good Laboratory Practices (GLP), a recurring theme in queries like "safe handling of sulfonyl chlorides." The compound's stability under varying pH conditions is another area of interest, particularly for researchers investigating "pH-dependent reactivity of heterocyclic sulfonates."

Innovations in green chemistry have further spotlighted this compound, with studies exploring solvent-free synthesis routes—a topic gaining traction under searches like "eco-friendly sulfonylation techniques." Its compatibility with microwave-assisted reactions also positions it as a candidate for high-throughput screening, resonating with queries on "accelerated synthetic workflows."

In summary, 2-Cyano-4-(difluoromethyl)-3-methoxypyridine-6-sulfonyl chloride (CAS No. 1806905-17-8) exemplifies the intersection of medicinal chemistry and material science. By addressing trending topics such as "fluorine in drug design" and "agrochemical innovation," this overview underscores its multidisciplinary relevance while adhering to SEO-optimized keyword integration.